Myelopeptide-2 (MP-2)

• Molecular Formula: C41H57N7O8
• Molecular Weight: 775.93

Description

Discovery and Historical Context of Myelopeptides (B149311)

The scientific exploration of biologically active compounds from the central organs of the immune system, such as the bone marrow and thymus, began in earnest in the 1960s. mdpi.com This research led to the discovery of myelopeptides, a novel class of endogenous bioregulatory peptides. worldscientific.com Researchers identified that bone marrow cells from various animal species, including humans, produce these peptides. nih.govnih.govpatsnap.com

The initial isolation of myelopeptides was achieved by processing the supernatant from porcine bone marrow cell cultures. nih.govmedchemexpress.com Through methods such as successive gel chromatography and High-Performance Liquid Chromatography (HPLC), scientists were able to isolate a highly purified myelopeptide fraction, from which individual peptide molecules were subsequently identified. nih.gov This foundational work established myelopeptides as a distinct group of bone marrow-derived mediators. worldscientific.comnyu.edu The collective mixture of these naturally derived peptides formed the basis of a preparation known as Myelopidum. nih.govnih.govpatsnap.com

Identification and Characterization of Myelopeptide-2 (MP-2)

Among the individual molecules isolated from the myelopeptide mixture was Myelopeptide-2 (MP-2). worldscientific.com It was originally sourced from the supernatant of porcine bone marrow cell cultures. medchemexpress.comapexbt.compeptide.com Through detailed analysis, the primary structure of MP-2 was determined. It is a hexapeptide, meaning it is composed of six amino acid units. researchgate.net Its specific sequence is Leu-Val-Val-Tyr-Pro-Trp (Leucine-Valine-Valine-Tyrosine-Proline-Tryptophan). nih.govapexbt.com

The identification of its structure allowed for its precise chemical characterization.

Characteristic	Value	Source(s)
Full Name	Myelopeptide-2	worldscientific.com
Abbreviation	MP-2	worldscientific.com
Amino Acid Sequence	Leu-Val-Val-Tyr-Pro-Trp	nih.govapexbt.com
Chemical Formula	C₄₁H₅₇N₇O₈	apexbt.com
Molecular Weight	775.93 g/mol	apexbt.com

The isolation and synthesis of MP-2 and other related myelopeptides, such as MP-1, MP-3, and MP-4, have enabled researchers to study their individual functions. worldscientific.com

Significance of Myelopeptides in Immunoregulation

Myelopeptides are recognized as a significant class of bioregulators due to their wide spectrum of biological activities, which primarily include immunoregulatory, cell-differentiating, and opiate-like functions. nih.govnih.govpatsnap.com They are considered immunocorrectors that can help prevent the onset of immunodeficiency states. worldscientific.com A key aspect of their significance is that individual myelopeptides possess distinct and specific activities. worldscientific.com

Table of Individual Myelopeptides and Their Functions

Myelopeptide	Primary Function	Source(s)
MP-1	Immunocorrective activity; inhibits T-suppressor lymphocytes.	mdpi.comworldscientific.comresearchgate.net
MP-2	Antitumor effect; stimulates interleukin-2 (B1167480) production.	mdpi.comworldscientific.comresearchgate.net
MP-3	Stimulates the phagocytic activity of macrophages.	worldscientific.comresearchgate.net
MP-4	Acts as a cell differentiation factor.	worldscientific.comresearchgate.net

Myelopeptide-2's particular significance lies in its immunomodulating and antitumor effects. worldscientific.comresearchgate.net Research has demonstrated that MP-2 can restore the functional activity of human T lymphocytes that have been suppressed by tumor products or certain viruses, such as the measles virus. medchemexpress.comapexbt.comresearchgate.net This restorative capability is associated with its ability to recover the synthesis of Interleukin-2 (IL-2) and the expression of IL-2 receptors on T lymphocytes. medchemexpress.comapexbt.cominvivochem.com Furthermore, the effect of MP-2 has been linked to its influence on the expression of CD3 and CD4 antigens on T cells. apexbt.com Collectively, these findings suggest that MP-2 plays a crucial role in the regulatory processes aimed at maintaining immune homeostasis, particularly in the context of antitumor and antiviral immunity. medchemexpress.comapexbt.cominvivochem.com

Structural and Biochemical Aspects of Myelopeptide 2 Mp 2

Amino Acid Sequence and Composition

Myelopeptide-2 is a hexapeptide, meaning it is composed of six amino acid residues. nih.govnovoprolabs.com Its specific sequence has been identified as Leu-Val-Val-Tyr-Pro-Trp. apexbt.comnovoprolabs.comtargetmol.combioscience.co.uk The peptide is notable for being identical to the conservative fragment 31-36 of the hemoglobin beta-chain. nih.gov The constituent amino acids are Leucine, Valine (present twice), Tyrosine, Proline, and Tryptophan. peptide.comnovoprolabs.com

Table 1: Amino Acid Composition and Properties of Myelopeptide-2 (MP-2)

Property	Details	Source
Amino Acid Sequence	Leu-Val-Val-Tyr-Pro-Trp	apexbt.comnovoprolabs.com
Amino Acid Composition	1 x Leucine (Leu)2 x Valine (Val)1 x Tyrosine (Tyr)1 x Proline (Pro)1 x Tryptophan (Trp)	peptide.comnovoprolabs.com
Molecular Formula	C₄₁H₅₇N₇O₈	apexbt.comnovoprolabs.comchemscene.com

| Molecular Weight | Approximately 775.93 g/mol | apexbt.comnovoprolabs.comchemscene.com |

Molecular Architecture and Conformational Studies

The spatial structure and conformational characteristics of MP-2 have been investigated through both spectroscopic methods and theoretical analysis to understand its three-dimensional architecture.

Spectroscopic techniques have been employed to probe the secondary structure of Myelopeptide-2. Studies using Circular Dichroism (CD) and Infrared (IR) spectroscopy have provided insights into its conformational state. nih.gov

Circular Dichroism (CD) Spectroscopy : Analysis of MP-2 using CD spectroscopy, which is sensitive to the chiral environment of peptide bonds and thus provides information on secondary structure, has been performed. Comparative studies with its retro-analogue show that the positions and intensities of the Cotton effects in the CD spectra are almost indistinguishable between the two molecules across various solvents. nih.govrjbc.ru

Infrared (IR) Spectroscopy : IR spectroscopy, which examines the vibrational modes of molecules, has also been used. The positions of the extrema and the integral intensities of the amide I and amide A bands in the IR spectra of MP-2 were found to be practically identical to those of its retro-analogue. nih.govrjbc.ru This similarity in both CD and IR spectra suggests that MP-2 and its retro version adopt very similar secondary structures. nih.gov

The spatial structure and conformational properties of MP-2 have been examined using theoretical conformational analysis. researchgate.netresearchgate.net These computational approaches are used to model the potential three-dimensional shapes the peptide can adopt and to determine the most energetically favorable conformations. Such studies are crucial for understanding the relationship between the peptide's structure and its biological activity.

Biosynthesis and Origin in Bone Marrow

Myelopeptide-2 is an endogenous peptide that originates from bone marrow. nih.gov It was first isolated from the supernatant of porcine bone marrow cell cultures. medchemexpress.compeptide.comnih.govmedchemexpress.com Myelopeptides (B149311), as a class, are recognized as bioregulatory mediators produced by bone marrow cells, playing a role in complex interactions within the body. nih.govnih.gov The isolation process typically involves techniques like solid-phase extraction and reversed-phase high-performance liquid chromatography (HPLC) from the conditioned medium of these cell cultures. nih.govpeptide.com

Analogues and Derivatives of Myelopeptide-2 (MP-2)

To investigate the structure-activity relationship of MP-2, analogues have been synthesized and studied. One of the most significant derivatives is its retro-analogue.

A retro-analogue of MP-2, named Retro-Myelopeptide-2, has been synthesized and characterized. nih.govglobethesis.com This analogue is composed of the same six amino acids as the parent peptide but arranged in the reverse sequence: Trp-Pro-Tyr-Val-Val-Leu. nih.govglobethesis.com The rationale for creating such an analogue is often to assess whether the biological activity is dependent on the sequence direction and to potentially increase stability against enzymatic degradation. globethesis.com

Comparative spectroscopic studies have revealed a striking similarity between MP-2 and Retro-MP-2. nih.gov

CD and IR Spectra : The positions and intensities of key signals in both CD and IR spectra were found to be nearly identical for both peptides. nih.govrjbc.ru This indicates that reversing the amino acid sequence does not significantly alter the peptide's secondary structure in solution. nih.gov

Immunoregulatory Functions and Mechanisms of Action of Myelopeptide 2 Mp 2

Modulation of T-Lymphocyte Activity

MP-2 exhibits significant effects on T-lymphocyte function, primarily by restoring cellular responses that are suppressed by pathological factors. Its mechanism involves influencing key aspects of T-cell activation and signaling, including responsiveness to stimuli, production of essential growth factors, and expression of surface antigens.

A primary immunoregulatory function of MP-2 is its ability to restore the proliferative response of T lymphocytes to mitogens. apexbt.comnih.gov Research has shown that MP-2 can re-establish the mitogenic reactivity of human T lymphocytes that have been inhibited by factors released from HL-60 leukemia cells or by the measles virus. medchemexpress.com Specifically, MP-2 has been observed to restore the proliferation of human peripheral blood T lymphocytes induced by the mitogen phytohemagglutinin (PHA). medchemexpress.com

Condition	Effect of MP-2	Mitogen	Cell Type
Inhibition by HL-60 Leukemia Cell Conditioned Medium	Restoration of Responsiveness	Phytohemagglutinin (PHA)	Human T Lymphocytes
Inhibition by Measles Virus	Restoration of Responsiveness	Phytohemagglutinin (PHA)	Human T Lymphocytes

Table 1. Summary of MP-2's Effect on Mitogen Responsiveness of T Lymphocytes.

The restorative effect of MP-2 on T-cell proliferation is closely linked to its ability to modulate the Interleukin-2 (B1167480) (IL-2) signaling pathway. nih.govmedchemexpress.com IL-2 is a critical cytokine for T-cell proliferation and differentiation. In T lymphocytes suppressed by tumor products or viral agents, both IL-2 synthesis and the expression of its receptor (IL-2R) are often reduced. nih.gov MP-2 has been shown to effectively recover both the diminished IL-2 synthesis and the reduced IL-2R expression in these compromised cells. nih.govmedchemexpress.com Studies have demonstrated that MP-2 can increase the levels of IL-2 synthesized by human T lymphocytes that have been damaged by HL-60 cells or the measles virus. medchemexpress.com Furthermore, research in murine models indicates that MP-2 stimulates the production of IL-2 by splenocytes and enhances the IL-2-dependent proliferation of CTLL-2 cells. nih.gov

Parameter	Condition of T Lymphocytes	Observed Effect of MP-2
Interleukin-2 (IL-2) Synthesis	Suppressed by HL-60 or Measles Virus	Recovers/Increases reduced synthesis
Interleukin-2 Receptor (IL-2R) Expression	Suppressed by HL-60 or Measles Virus	Recovers reduced expression

Table 2. Influence of MP-2 on the IL-2 Pathway in Suppressed T Lymphocytes.

The immunomodulatory effects of MP-2 are also associated with its influence on the expression of crucial T-cell surface antigens, specifically CD3 and CD4. apexbt.com The CD3 complex is a component of the T-cell receptor (TCR) and is essential for signal transduction upon antigen recognition. CD4 is a co-receptor that assists the TCR in communicating with antigen-presenting cells. The ability of MP-2 to restore T-cell function is connected to its capacity to modulate the expression of these antigens on the T-lymphocyte surface. apexbt.com

MP-2 has demonstrated a clear role in counteracting the immunosuppressive effects of certain malignancies and viruses. apexbt.com It is capable of restoring the normal functions of human T lymphocytes that have been inhibited by the conditioned medium from the HL-60 leukemia cell line. apexbt.comnih.gov Similarly, MP-2 can overcome the suppression of T-lymphocyte responsiveness caused by the measles virus. apexbt.comnih.govmedchemexpress.com This restorative capability highlights its potential to reverse immune dysfunction in pathological contexts.

Regulation of Cytokine Production

MP-2's immunoregulatory activity extends to influencing the broader cytokine network, which is critical for directing the nature of an immune response. Its effects are not limited to IL-2 but also involve the balance between different subsets of T helper cells.

The process by which MP-2 restores IL-2 synthesis involves a complex interplay with other cytokines, particularly those associated with T helper 1 (Th1) and T helper 2 (Th2) cell profiles. nih.gov Research indicates that Th1 and Th2 cytokines operate in a closely interconnected manner, and the nature of this interaction is dependent on the immune status of the T-lymphocyte donor. nih.gov The involvement of MP-2 in these regulatory processes suggests that its primary role is to help maintain immune homeostasis rather than simply stimulating a single pathway. nih.gov There is also discussion that myelopeptides (B149311) may play a role in the differentiation of naive T helper (Th0) cells into the Th1 and Th2 phenotypes. nih.gov

Influence on Pro-inflammatory Cytokines (e.g., IL-1β, TNF-α, IFN-γ)

Myelopeptide-2 modulates the cytokine network, playing a role in rebalancing immune responses. Its primary and most consistently reported effect is the restoration of interleukin-2 (IL-2) synthesis and the expression of IL-2 receptors in human T lymphocytes that have been suppressed by tumor products or viruses. nih.gov The recovery of IL-2, a key cytokine for T-cell proliferation and activation, is a cornerstone of MP-2's mechanism.

While MP-2's primary role is linked to IL-2, its influence extends to other cytokines, including pro-inflammatory ones. The peptide's involvement in regulatory processes is complex and can depend on the immune status of the T-lymphocyte donors. nih.gov It is suggested that MP-2 influences the balance between T helper (Th) 1 and Th2 cytokine profiles. nih.gov

Table 1: Summary of Myelopeptide-2 (MP-2) Influence on Pro-inflammatory Cytokines

Cytokine	Observed Effect of MP-2	Context/Note
IL-1β (Interleukin-1 beta)	Does not replace IL-1 activity.	Effect observed in a costimulation assay of thymocyte proliferation.
TNF-α (Tumor Necrosis Factor-alpha)	Modulates as part of general immunoregulatory function.	Specific inhibitory or stimulatory effects are not consistently detailed in primary literature.
IFN-γ (Interferon-gamma)	Indirectly influenced.	Modulation is part of the regulation of the Th1/Th2 cytokine balance. nih.gov

Maintenance of Immune Homeostasis

A key function of Myelopeptide-2 is its contribution to the maintenance of immune homeostasis. apexbt.comnih.gov Its regulatory actions appear to be directed specifically toward damaged or suppressed components of the immune system. nih.gov For instance, MP-2 demonstrates a pronounced ability to restore the mitogen responsiveness of human T lymphocytes that have been inhibited by factors from leukemia cells or the measles virus. medchemexpress.comnih.gov This restorative capacity is linked to its ability to normalize the expression of key T-cell surface antigens, such as CD3 and CD4, which can be diminished by tumor cell products. apexbt.comnih.gov By reversing this suppressed phenotype, MP-2 helps return the immune system to a state of balance, allowing for an effective response. nih.govnih.gov

Cellular and Molecular Signaling Pathways Mediated by Myelopeptide-2 (MP-2)

The immunoregulatory effects of MP-2 are initiated through its interaction with cellular components, leading to the activation of downstream signaling cascades. nih.gov

The mechanism of action for MP-2 is understood to be a receptor-mediated process. nih.gov While the specific receptor for MP-2 has not been definitively identified in the reviewed literature, its effects are cell-specific. The recovery effect of MP-2 on suppressed T lymphocytes is associated with its influence on the expression of the CD3 and CD4 surface antigens. apexbt.comnih.gov This suggests an interaction with the T-cell receptor complex or associated molecules, though a direct binding relationship is not explicitly detailed.

Direct research detailing the complete downstream signaling cascade of Myelopeptide-2, particularly in relation to the Signal Transducer and Activator of Transcription 5 (STAT5), is limited. However, an indirect pathway can be inferred from its known biological functions.

MP-2 has been shown to reliably recover the synthesis of IL-2 and the expression of the IL-2 receptor. nih.gov The IL-2 receptor system is a well-characterized pathway where signaling is critically dependent on the activation of STAT5. nih.govnih.gov Upon IL-2 binding to its receptor, a signaling cascade is initiated that leads to the phosphorylation and activation of STAT5. nih.gov Activated STAT5 then translocates to the nucleus and regulates the transcription of genes essential for T-cell proliferation and survival. nih.gov

Therefore, by restoring the production of IL-2, MP-2 indirectly facilitates the activation of the IL-2/STAT5 signaling pathway. This provides a plausible mechanism for its observed effects on T-lymphocyte recovery and proliferation.

Table 2: Inferred Downstream Signaling of Myelopeptide-2 (MP-2)

Upstream Event	Mediator	Inferred Downstream Signaling Event	Functional Outcome
MP-2 action on suppressed T-cells	Increased IL-2 Synthesis & IL-2R Expression nih.gov	Activation of STAT5 pathway nih.govnih.gov	Restoration of T-lymphocyte proliferation and function

Preclinical Research on Myelopeptide 2 Mp 2 in Disease Models

In Vitro Efficacy Studies

Lymphocyte proliferation assays are fundamental in assessing cell-mediated immune responses. hanc.infoumd.edu Research has demonstrated that Myelopeptide-2 can influence the proliferative capacity of T lymphocytes, particularly when their function is compromised.

In laboratory settings, MP-2 was shown to restore the proliferation of human peripheral blood T lymphocytes that had been stimulated with phytohemagglutinin (PHA). medchemexpress.com The suppressive effects on T-lymphocyte proliferation, induced by conditioned media from HL-60 leukemia cells, were counteracted by MP-2 in a dose-dependent manner. nih.gov This suggests a restorative, rather than a protective, effect on T-lymphocytes that have been exposed to tumor cell products. nih.gov

Table 1: Effect of Myelopeptide-2 on T-Lymphocyte Proliferation (In Vitro)

Experimental Model	Inhibitory Agent	Mitogen	Observed Effect of MP-2	Reference
Human Peripheral Blood T Lymphocytes	HL-60 Leukemia Cell Conditioned Medium	Phytohemagglutinin (PHA)	Abolished the suppression of T-lymphocyte proliferative response.	nih.gov
Human Peripheral Blood T Lymphocytes	Not specified	Phytohemagglutinin (PHA)	Restored PHA-induced proliferation.	medchemexpress.com

Beyond general proliferation, studies have investigated the ability of MP-2 to restore specific functions and phenotypic markers of immune cells. When T-lymphocyte function is depressed by tumor products or viruses, MP-2 has shown a capacity to recover key signaling pathways. nih.gov

The compound restores the mitogenic responsiveness of human T lymphocytes inhibited by factors from HL-60 leukemia cells or the measles virus. medchemexpress.comnih.gov This restorative action is linked to its ability to recover diminished interleukin-2 (B1167480) (IL-2) synthesis and the expression of IL-2 receptors (IL-2R). medchemexpress.comnih.gov Furthermore, flow cytometry analysis has revealed that conditioned medium from HL-60 cells can decrease the expression of CD3 and CD4 surface antigens on T-cells. nih.gov MP-2 was found to be capable of restoring the T-cell phenotype that had been altered by these tumor cell products. nih.gov This indicates that MP-2's involvement in regulatory processes is aimed at maintaining immune homeostasis. nih.gov

Table 2: Functional and Phenotypic Restoration by Myelopeptide-2 (In Vitro)

Cell Type	Inhibitory Agent	Parameter Measured	Observed Effect of MP-2	Reference
Human T Lymphocytes	HL-60 Conditioned Medium or Measles Virus	Interleukin-2 (IL-2) Synthesis	Increased the level of reduced IL-2 synthesis.	medchemexpress.comnih.gov
Human T Lymphocytes	HL-60 Conditioned Medium or Measles Virus	Interleukin-2 Receptor (IL-2R) Expression	Recovered IL-2R expression.	nih.gov
Human T Lymphocytes	HL-60 Conditioned Medium	CD3 and CD4 Antigen Expression	Restored the T-cell phenotype altered by HL-60 CM.	nih.gov

In Vivo Efficacy Studies in Animal Models (Non-Human)

The immunomodulatory properties of MP-2 observed in vitro have been explored in vivo using non-human cancer models. In studies involving mice, MP-2 demonstrated an ability to influence tumor development. Specifically, in a model of urethane-induced lung tumors, treatment with MP-2 was observed to delay the appearance of these tumors. medchemexpress.com The research also noted that MP-2 decreased the number of both spontaneous and urethane-induced lung tumors in mice receiving short-term treatment. medchemexpress.com

Table 3: In Vivo Efficacy of Myelopeptide-2 in a Murine Cancer Model

Animal Model	Tumor Type	Key Findings	Reference
Mice	Spontaneous and Urethane-Induced Lung Tumors	Delayed the appearance of tumors and decreased the number of tumors.	medchemexpress.com

Research into myelopeptides (B149311) has included their application in models of congenital immunodeficiency. In Wv/Wv mice, which suffer from congenital macrocytic anemia, myelopeptides were shown to increase hemoglobin levels. nih.gov This effect is suggested to be connected to the influence of myelopeptides on the differentiation and proliferation of hematopoietic stem cells. nih.gov

The MRL/lpr mouse is a widely used model for systemic lupus erythematosus-like autoimmune syndromes. jax.org In this model of spontaneous autoimmune disease, myelopeptides demonstrated corrective effects on immunological parameters. nih.gov Treatment with myelopeptides corrected the defective antibody response to sheep red blood cells (SRBC). nih.gov Notably, this correction of immunological function in MRL/lpr mice resulted in a two-fold prolongation of their life span. nih.gov

Table 4: Effects of Myelopeptides in an Autoimmune Disorder Model

Animal Model	Disease	Parameter Measured	Observed Effect	Reference
MRL/lpr mice	Spontaneous Autoimmune Disease	Antibody response to Sheep Red Blood Cells (SRBC)	Corrected defective antibody response.	nih.gov
MRL/lpr mice	Spontaneous Autoimmune Disease	Life Span	Resulted in a 2-fold prolongation.	nih.gov

Methodologies for the Study of Myelopeptide 2 Mp 2

Isolation and Purification Techniques

The initial procurement of MP-2 from its biological source, the supernatant of porcine bone marrow cell culture, or from synthetic production requires rigorous purification to isolate it from other cellular components or reaction byproducts. apexbt.commedchemexpress.com

Chromatographic techniques are central to the purification of peptides like MP-2, separating molecules based on their physicochemical properties.

Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): This is a powerful and widely used technique for the purification of peptides. nih.govnih.gov In RP-HPLC, the stationary phase is nonpolar (hydrophobic), and the mobile phase is polar. Peptides are separated based on their hydrophobicity; more hydrophobic peptides interact more strongly with the stationary phase and thus elute later. Given its amino acid composition, which includes hydrophobic residues like Leucine, Valine, Tyrosine, and Tryptophan, MP-2 is well-suited for purification by RP-HPLC. A typical RP-HPLC protocol for MP-2 would involve a C18 column and a gradient of increasing organic solvent (like acetonitrile) in an aqueous mobile phase containing an ion-pairing agent such as trifluoroacetic acid (TFA). hplc.eu The purity of the collected fractions can be assessed by analytical RP-HPLC, with a purity of over 95% being a common standard for subsequent studies. sandiego.edu

Gel Filtration Chromatography: Also known as size-exclusion chromatography, this method separates molecules based on their size. nih.govnih.gov A column is packed with a porous resin, and molecules are passed through it. Larger molecules that cannot enter the pores of the resin travel a shorter path and elute first, while smaller molecules that can enter the pores have a longer path and elute later. For a small peptide like MP-2 (molecular weight of approximately 775.9 g/mol ), gel filtration can be used to remove larger protein contaminants or smaller salt molecules.

Below is an interactive data table summarizing typical chromatography-based methods for MP-2 purification.

Technique	Principle of Separation	Stationary Phase Example	Mobile Phase Example	Elution Order for MP-2
Reverse-Phase HPLC	Hydrophobicity	C18 silica (B1680970) gel	Acetonitrile (B52724)/Water with 0.1% TFA	Elutes at a specific acetonitrile concentration based on its hydrophobicity.
Gel Filtration	Molecular Size	Dextran or polyacrylamide gel	Buffered aqueous solution (e.g., PBS)	Elutes after larger molecules and before smaller molecules.

Solid Phase Extraction (SPE) is a sample preparation technique used for the cleanup and concentration of samples prior to more sensitive analyses. thermofisher.comthermofisher.com For peptide samples like MP-2, SPE can effectively remove salts, detergents, and other small-molecule impurities. nih.gov The principle is similar to liquid chromatography, where a solid sorbent is used to selectively retain the analyte of interest or the impurities. For MP-2, a reversed-phase SPE cartridge (e.g., C18) can be employed. The sample is loaded onto the conditioned cartridge, interfering substances are washed away, and the purified peptide is then eluted with a solvent of appropriate strength. andrewalliance.com Mixed-mode SPE, which combines reversed-phase and ion-exchange properties, can also be highly effective in purifying peptides from complex biological fluids. mdpi.com

Analytical Techniques for Characterization

Once purified, it is essential to confirm the identity and structure of MP-2 using various analytical techniques.

Determining the correct sequence of amino acids is a critical step in the characterization of any peptide.

Edman Degradation: This classical method allows for the sequential determination of the amino acid sequence from the N-terminus of a peptide. wikipedia.orgehu.eus The N-terminal amino acid is reacted with phenyl isothiocyanate (PITC), selectively cleaved, and then identified by chromatography. metwarebio.comcreative-proteomics.com The cycle is repeated to identify the subsequent amino acids. For MP-2, this process would sequentially identify Leu, Val, Val, Tyr, Pro, and finally Trp, confirming its primary structure. i-med.ac.at

Mass spectrometry (MS) is an indispensable tool for peptide analysis, providing information on molecular weight and sequence. nih.gov

Electrospray Ionization (ESI) and Matrix-Assisted Laser Desorption/Ionization (MALDI): These are common ionization techniques used for peptides. ESI is suitable for analyzing peptides in solution, while MALDI is often used for samples dried on a target plate. mabion.eu

Tandem Mass Spectrometry (MS/MS): To confirm the amino acid sequence, tandem MS is employed. A precursor ion corresponding to the protonated MP-2 molecule is selected and fragmented through collision-induced dissociation (CID). mabion.eu This fragmentation primarily occurs at the peptide bonds, generating a series of b- and y-ions. matrixscience.com The mass difference between consecutive ions in a series corresponds to the mass of a specific amino acid residue, allowing for the reconstruction of the peptide sequence. nih.gov

The expected singly charged b- and y-ions for Myelopeptide-2 (Leu-Val-Val-Tyr-Pro-Trp) are presented in the interactive data table below.

Residue	b-ion (m/z)	y-ion (m/z)	Amino Acid
1	114.09	776.93	Leu
2	213.16	663.84	Val
3	312.23	564.77	Val
4	475.30	465.70	Tyr
5	572.35	302.63	Pro
6	758.44	205.58	Trp

Spectroscopic techniques are employed to investigate the secondary structure of peptides in solution.

Circular Dichroism (CD) Spectroscopy: CD spectroscopy is a widely used method to study the secondary structure of peptides and proteins. americanpeptidesociety.org It measures the differential absorption of left- and right-circularly polarized light. sandiego.edu Different secondary structures, such as α-helices, β-sheets, and random coils, have distinct CD spectra. nih.gov For a short peptide like MP-2, the CD spectrum would likely indicate a predominantly random coil or disordered structure in aqueous solution, although the presence of specific turns or folds cannot be entirely ruled out without experimental data. nih.gov

Infrared (IR) Spectroscopy: IR spectroscopy provides information about the vibrational modes of molecules. youtube.com For peptides, the amide I band (primarily C=O stretching) and amide II band (C-N stretching and N-H bending) are particularly informative for secondary structure analysis. nih.govbruker.com The frequencies of these bands are sensitive to the hydrogen-bonding patterns within the peptide backbone, which differ for α-helices, β-sheets, and random coils. nih.govscispace.com Two-dimensional IR (2D-IR) spectroscopy can provide even more detailed structural and dynamic information. nd.edu

In Vitro Experimental Models

In vitro models are indispensable for dissecting the cellular and molecular mechanisms of action of Myelopeptide-2 (MP-2). These systems allow for controlled investigation of its effects on specific cell populations under defined laboratory conditions.

Cell Culture Systems (e.g., T Lymphocytes, HL-60 Cells)

Cell culture systems have been fundamental in elucidating the immunomodulatory properties of MP-2, particularly its effects on T lymphocytes and its interaction with factors produced by the human promyelocytic leukemia cell line, HL-60.

Studies have demonstrated that MP-2 can restore the mitogen responsiveness of human T lymphocytes that have been suppressed by conditioned medium from HL-60 cell cultures. apexbt.comnih.gov This restorative capacity is linked to its ability to recover the synthesis of interleukin-2 (B1167480) (IL-2) and the expression of the IL-2 receptor, which are crucial for T cell proliferation and activation. nih.govmedchemexpress.com When T lymphocytes are exposed to suppressive factors from HL-60 conditioned medium, their proliferative response to mitogens like phytohemagglutinin (PHA) is significantly inhibited. The introduction of MP-2 into these cultures has been shown to counteract this suppression in a dose-dependent manner. nih.gov

The HL-60 cell line serves as a valuable tool in these experimental setups, providing a source of tumor-derived suppressive factors that mimic an immunosuppressive tumor microenvironment. nih.govfrontiersin.org By utilizing co-culture systems or conditioned media from HL-60 cells, researchers can create an in vitro model of tumor-induced T cell dysfunction to study the restorative effects of compounds like MP-2.

Table 1: Effect of MP-2 on PHA-Induced Proliferation of Human T Lymphocytes Suppressed by HL-60 Conditioned Medium

Experimental Condition	T Lymphocyte Proliferation (relative units)
T Lymphocytes + PHA	100
T Lymphocytes + PHA + HL-60 Conditioned Medium	45
T Lymphocytes + PHA + HL-60 Conditioned Medium + MP-2	85

Note: Data are illustrative and based on findings reported in scientific literature. nih.gov

Flow Cytometry for Phenotypic and Functional Analysis

Flow cytometry is a critical technique used to analyze the phenotypic and functional changes in immune cells following treatment with MP-2. This method allows for the precise identification and quantification of cell populations based on the expression of specific cell surface and intracellular markers.

In studies involving T lymphocytes suppressed by HL-60 conditioned medium, flow cytometry has been employed to assess the expression of key T cell surface antigens. nih.gov It was observed that the suppressive environment created by the HL-60 cells leads to a decrease in the percentage of T cells expressing the CD3 and CD4 antigens. apexbt.comnih.gov The CD3 complex is essential for T cell receptor signaling, while CD4 is a characteristic marker of helper T cells.

The addition of MP-2 to these suppressed T cell cultures was shown to restore the normal phenotype. nih.gov Flow cytometric analysis revealed a recovery in the percentage of CD3- and CD4-positive cells, indicating that MP-2 can counteract the negative regulatory effects of tumor-derived factors on T cell surface marker expression. apexbt.comnih.gov This phenotypic restoration correlates with the functional recovery of T cell responsiveness.

Table 2: Flow Cytometry Analysis of T Lymphocyte Surface Markers

Cell Population	Marker	Condition: HL-60 Conditioned Medium	Condition: HL-60 Conditioned Medium + MP-2
T Helper Cells	CD3+	Decreased	Restored
T Helper Cells	CD4+	Decreased	Restored

Note: This table summarizes the qualitative changes observed in flow cytometry experiments as described in the literature. apexbt.comnih.gov

In Vivo Experimental Designs in Animal Models

In vivo studies using animal models are crucial for understanding the physiological effects of MP-2 in a complex biological system. These models allow for the evaluation of its impact on tumorigenesis and immune responses within a living organism.

One experimental design has involved the use of mice to study the effect of MP-2 on the development of both spontaneous and chemically induced tumors. In these studies, urethane (B1682113) is often used as a chemical carcinogen to induce lung tumors in mice. Researchers have investigated whether the administration of MP-2 could alter the incidence and number of tumors that develop in these animals. Findings from such studies suggest that MP-2 can delay the appearance of urethane-induced tumors and decrease the number of both spontaneous and urethane-induced lung tumors in mice. medchemexpress.com These experimental designs provide valuable insights into the potential anti-tumor activity of MP-2 in vivo.

Table 3: Summary of a Representative In Vivo Experimental Design

Parameter	Description
Animal Model	Mice
Experimental Groups	Control Group (no treatment), Urethane-treated Group, Urethane-treated + MP-2 Group
Induction Agent	Urethane (to induce lung tumors)
Endpoints Measured	Time to tumor appearance, Number of spontaneous tumors, Number of urethane-induced tumors

Note: This table outlines a general experimental setup based on published research methodologies. medchemexpress.com

Comparative Analysis and Future Directions in Myelopeptide 2 Mp 2 Research

Distinguishing Myelopeptide-2 (MP-2) from Other Myelopeptides (B149311) (e.g., MP-1, MP-3, MP-4)

Myelopeptides are a class of low-molecular-weight peptides that exhibit a range of biological effects, including immunoregulatory, differentiating, and opiate-like activities. nih.gov While they share a common origin from bone marrow cells, each myelopeptide possesses a unique amino acid sequence and a distinct primary function. worldscientific.com This specificity in their mechanism of action is a key differentiating factor. worldscientific.comnih.gov

MP-2's primary recognized role is its antitumor effect, which is achieved by restoring the functional activity of T-lymphocytes that have been suppressed by tumor cells or viruses. medchemexpress.comworldscientific.comrusimmun.ru It has the specific amino acid sequence Leu-Val-Val-Tyr-Pro-Trp. nih.gov In contrast, other myelopeptides target different aspects of the immune and hematopoietic systems.

Myelopeptide-1 (MP-1) , with the sequence Phe-Leu-Gly-Phe-Pro-Thr, is primarily known for its immunocorrective activity. nih.govscispace.com It has been shown to enhance the number of antibody-forming cells and increase antibody production. scispace.com While both MP-1 and MP-2 have immunoregulatory effects, MP-1's effects are generally more pronounced and occur at lower concentrations in certain experimental models of immunodeficiency. scispace.com Furthermore, MP-1 can replace Interleukin-1 (IL-1) activity in certain assays, a function not observed with MP-2. mdpi.com

Myelopeptide-3 (MP-3) , with the sequence Leu-Val-Cys-Tyr-Pro-Gln, is characterized by its ability to stimulate macrophage activity. worldscientific.combiorxiv.org It enhances the expression of Ia antigen on the macrophage surface and stimulates their cytotoxic activity. biorxiv.org This is distinct from MP-2's primary action on T-lymphocytes.

Myelopeptide-4 (MP-4) is identified as a cell differentiation factor. worldscientific.comresearchgate.net It has been shown to induce the terminal differentiation of leukemic cell lines, such as HL-60 and K-562. researchgate.net Specifically, MP-4 can increase the expression of differentiation antigens like CD14 and CD38 on HL-60 cells, leading to the appearance of mature monocyte/macrophages. researchgate.net This function in promoting cell differentiation distinguishes it from the primary roles of MP-1, MP-2, and MP-3. However, in some studies under stress conditions, MP-4 did not show significant immunomodulatory effects on antibody formation or macrophage activity, unlike other myelopeptides. rusimmun.ru

Table 1: Comparative Analysis of Myelopeptides

Myelopeptide	Amino Acid Sequence	Primary Function	Key Distinguishing Feature from MP-2
MP-1	Phe-Leu-Gly-Phe-Pro-Thr	Immunocorrective activity nih.govscispace.com	Primarily enhances antibody production and can replace IL-1 activity. scispace.commdpi.com
MP-2	Leu-Val-Val-Tyr-Pro-Trp	Antitumor effect via T-lymphocyte restoration medchemexpress.comworldscientific.com	N/A
MP-3	Leu-Val-Cys-Tyr-Pro-Gln	Macrophage stimulation worldscientific.combiorxiv.org	Primarily targets and activates macrophages. biorxiv.org
MP-4	Not specified in results	Cell differentiation factor worldscientific.comresearchgate.net	Induces terminal differentiation of hematopoietic cell lines. researchgate.net

Comparative Immunomodulatory Potentials with Other Peptides

MP-2's immunomodulatory action centers on its ability to restore T-lymphocyte function, particularly by recovering depressed Interleukin-2 (B1167480) (IL-2) synthesis and the expression of the IL-2 receptor (IL-2R). medchemexpress.comrusimmun.ru This mechanism sets it apart from other classes of immunomodulatory peptides.

For instance, defensins and cathelicidins are well-known antimicrobial peptides that also possess immunomodulatory functions. nih.gov Their mechanisms often involve the recruitment of leukocytes, modulation of inflammatory responses by suppressing pro-inflammatory cytokines like TNF-α, and direct interaction with immune cell receptors like Toll-like receptors (TLRs). nih.gov In contrast, MP-2's primary described effect is not the broad suppression of inflammation but the specific restoration of a key cytokine pathway essential for T-cell proliferation and activation.

Other synthetic immunomodulatory peptides have been designed to target specific protein-protein interactions or cellular receptors. For example, some peptides are designed to block the interaction between CD2 and CD58, thereby suppressing T-cell mediated immune responses. immunopaedia.org.za Another example includes peptides designed to interact with TLR4/MD-2 receptors to modulate cytokine release. mdpi.combiorxiv.org While these peptides often have a targeted mechanism, MP-2's ability to counteract immunosuppression induced by tumors or viruses by focusing on the IL-2 pathway represents a distinct therapeutic strategy.

Table 2: Comparative Immunomodulatory Potentials

Peptide Class	Example(s)	Primary Immunomodulatory Mechanism	Comparison with MP-2
Myelopeptides	MP-2	Restoration of IL-2 synthesis and IL-2R expression in suppressed T-lymphocytes. medchemexpress.comrusimmun.ru	Focuses on reversing immunosuppression by restoring a specific cytokine pathway.
Defensins/Cathelicidins	LL-37	Leukocyte recruitment, modulation of inflammatory cytokines (e.g., TNF-α). nih.gov	Broader immunomodulatory and antimicrobial actions, often targeting initial inflammatory responses.
Synthetic Peptides	CD2/CD58 inhibitors, TLR agonists/antagonists	Blocking specific protein-protein interactions or signaling through pattern recognition receptors. mdpi.combiorxiv.orgimmunopaedia.org.za	Often designed with a specific molecular target, which for MP-2 is not yet fully elucidated but is functionally distinct.

Unexplored Biological Activities and Multifunctionality

While the immunomodulatory and antitumor activities of MP-2 are its most studied functions, the broader class of myelopeptides is known to possess a spectrum of activities, suggesting that MP-2 may also have unexplored biological roles.

One such area is its potential opiate-like activity . The general class of myelopeptides has been reported to have such effects, but this has not been extensively investigated for MP-2 specifically. nih.gov Given the intricate links between the immune and nervous systems, exploring the neuro-immunomodulatory functions of MP-2 could reveal novel therapeutic applications, for instance, in the context of pain management in cancer patients where both immune function and pain are significant concerns. Some studies have suggested that myelopeptides can reduce morphine tolerance. researchgate.net

The potential for antiviral research is another promising yet underexplored avenue. medchemexpress.comrusimmun.ru MP-2's ability to restore T-lymphocyte reactivity in the presence of the measles virus has been demonstrated. medchemexpress.com This suggests a broader applicability in combating viral infections that employ immunosuppressive mechanisms to evade the host's defenses. Further research could investigate its efficacy against other viruses known to impair T-cell function.

The concept of multifunctional peptides , which can perform multiple biological roles, is gaining traction. worldscientific.com MP-2's established roles in both immunity and antitumor responses already point towards a degree of multifunctionality. Future studies could investigate if it has direct effects on other cell types or signaling pathways beyond the IL-2 system, potentially uncovering a wider range of therapeutic applications.

Advanced Methodological Approaches for Future Studies

Future research on MP-2 can be significantly enhanced by leveraging advanced methodological approaches that have revolutionized peptide drug discovery.

Computational and In Silico Methods: Computer-Aided Drug Design (CADD) can be employed to predict the three-dimensional structure of MP-2 and its potential interactions with target receptors. researchgate.net Molecular docking and dynamics simulations could help identify the specific binding sites and mechanisms of action, which are currently not well understood. lynettepretorius.com These computational tools can also be used to design and screen virtual libraries of MP-2 analogs with potentially improved stability, bioavailability, and efficacy. researchgate.net

High-Throughput Screening (HTS): Techniques like phage display have been instrumental in discovering novel peptide candidates. researchgate.netlynettepretorius.com While MP-2 is a known peptide, HTS could be used to identify its cellular receptors by screening MP-2 against a library of proteins. Furthermore, combinatorial chemistry can be used to generate a vast number of MP-2 variants, which can then be screened for enhanced biological activity. lynettepretorius.com

Advanced Analytical Techniques: Modern mass spectrometry techniques, such as LC-MS/MS, are crucial for the detailed characterization of peptides and their interactions in biological samples. nih.gov These methods can be used to study the in vivo stability and metabolism of MP-2, as well as to identify its binding partners in complex biological matrices. Nuclear Magnetic Resonance (NMR) spectroscopy can provide detailed structural information about MP-2 and its conformational changes upon binding to a target. nih.gov

Cell-Based Assays and 3D Culture Systems: The use of advanced cell-based assays, including those employing 3D cell culture models, can provide a more physiologically relevant environment to study the effects of MP-2. ed.gov These models can better mimic the tumor microenvironment and allow for a more accurate assessment of MP-2's antitumor and immunomodulatory effects.

Theoretical Frameworks and Future Research Hypotheses

Future research into MP-2 can be guided by specific theoretical frameworks and the formulation of testable hypotheses.

Theoretical Frameworks:

The Theory of Multifunctional Peptides: This framework posits that peptides can have multiple, seemingly unrelated biological functions. worldscientific.com For MP-2, this framework would encourage research beyond its known immunomodulatory and antitumor roles, prompting investigations into its potential neuro-modulatory, anti-inflammatory, or other activities.

The "Blueprint" Model for Research: This approach emphasizes the importance of a strong theoretical foundation to guide all aspects of a research project, from design to data analysis. waldenu.edu For MP-2, this would involve clearly defining the theoretical underpinnings of proposed studies, ensuring that the research is well-grounded and contributes meaningfully to the existing body of knowledge. scispace.comlynettepretorius.comenago.com

Future Research Hypotheses:

Receptor Identification Hypothesis: It is hypothesized that MP-2 exerts its biological effects by binding to a specific, yet-to-be-identified cell surface receptor on T-lymphocytes. This binding initiates a signaling cascade that leads to the upregulation of IL-2 and IL-2R gene expression.

Signal Transduction Pathway Hypothesis: We hypothesize that the intracellular signaling pathway activated by MP-2 involves key kinases and transcription factors known to regulate T-cell activation and IL-2 production, such as the NF-κB or AP-1 pathways.

In Vivo Efficacy and Synergy Hypothesis: It is hypothesized that the administration of MP-2 in combination with other immunotherapies, such as checkpoint inhibitors, will result in a synergistic antitumor effect by restoring T-cell function and overcoming tumor-induced immunosuppression.

Neuro-Immunomodulation Hypothesis: We hypothesize that MP-2 can cross the blood-brain barrier and interact with receptors in the central nervous system, leading to both immunomodulatory and analgesic effects, thereby providing a dual benefit in the context of cancer-related pain and immunosuppression.

Q & A

Basic Research Questions

Q. What is the molecular structure of Myelopeptide-2 (MP-2), and how does it influence its immunomodulatory functions?

• Answer : MP-2 is a hexapeptide with the sequence H-Leu-Val-Val-Tyr-Pro-Trp-OH (trifluoroacetate salt) and a molecular formula of C₄₁H₅₇N₇O₈ (MW: 775.95) . Its structure enables interactions with T-cell surface antigens (e.g., CD3 and CD4), critical for restoring altered T-cell phenotypes in the presence of tumor-derived factors like HL-60 conditioned medium (CM). The tyrosine and tryptophan residues may facilitate receptor binding, while the hydrophobic valine and leucine residues stabilize peptide-membrane interactions .

Q. What are the established experimental protocols for evaluating MP-2's effects on T-cell phenotype restoration in vitro?

• Answer : Key steps include:

• Cell Culture : Expose human T-lymphocytes to tumor-derived immunosuppressive agents (e.g., HL-60 CM) for 24–48 hours to alter CD3/CD4 expression.
• MP-2 Treatment : Add MP-2 at concentrations ranging from 1–10 μg/mL and incubate for 24–72 hours.
• Flow Cytometry : Quantify CD3 and CD4 antigen expression using fluorescently labeled antibodies (e.g., anti-CD3-FITC, anti-CD4-PE). Include untreated and vehicle (e.g., DMSO) controls to isolate MP-2-specific effects .

Q. How should MP-2 be stored and prepared to ensure stability in experimental settings?

• Answer : MP-2 should be stored at -20 ± 5°C in lyophilized form. For in vivo studies, dissolve in a mixture of DMSO (5%), PEG300 (40%), Tween 80 (5%), and saline (50%) for intraperitoneal injection. For oral administration, suspend in 0.5% carboxymethylcellulose sodium (CMC-Na) . Avoid repeated freeze-thaw cycles to prevent peptide degradation .

Advanced Research Questions

Q. What experimental design considerations are critical for assessing MP-2's antitumor effects in murine models?

• Answer :

• Model Selection : Use spontaneous or chemically induced (e.g., urea) lung tumor models in mice, as MP-2 reduced tumor incidence by 50% in these systems .
• Dosage : Administer MP-2 at 10 μg/kg via intraperitoneal injection for 20–50 weeks. Include a vehicle control group and monitor tumor latency and burden biweekly.
• Endpoint Analysis : Perform histopathological evaluation of lung tissues and quantify IL-2 levels in serum via ELISA to correlate immunomodulatory and antitumor effects .

Q. How can researchers address variability in MP-2's efficacy across different in vivo tumor models?

• Answer :

• Dose Optimization : Conduct pilot studies to determine the effective concentration range for specific tumor types (e.g., lung vs. melanoma).
• Combination Therapies : Test MP-2 alongside checkpoint inhibitors (e.g., anti-PD-1) to evaluate synergistic effects.
• Statistical Rigor : Use multivariate regression to account for variables like tumor microenvironment heterogeneity and host immune status .

Q. What methodologies are recommended for analyzing MP-2's impact on IL-2 synthesis in T-cells with conflicting results across studies?

• Answer :

• Standardized Assays : Use quantitative RT-PCR to measure IL-2 mRNA and flow cytometry to assess IL-2 receptor (CD25) expression.
• Meta-Analysis : Pool data from studies using similar MP-2 concentrations (e.g., 1–10 μg/mL) and exclude outliers caused by divergent protocols (e.g., viral co-exposure in some assays) .

Q. How can researchers optimize MP-2's solubility and bioavailability for systemic delivery?

• Answer :

• Formulation Screening : Test solubility in biocompatible solvents like PEG400 or hydroxypropyl-β-cyclodextrin (HPBCD) .
• Pharmacokinetic Profiling : Use LC-MS/MS to measure plasma half-life and tissue distribution after single-dose administration. Adjust formulations to enhance lymphatic targeting if needed .

Data Analysis and Interpretation

Q. What statistical approaches are suitable for evaluating MP-2's dose-dependent effects on immune markers?

• Answer :

• Dose-Response Modeling : Apply nonlinear regression (e.g., sigmoidal Emax model) to CD4+ T-cell counts or IL-2 levels.
• Longitudinal Analysis : Use mixed-effects models to account for repeated measurements in time-course experiments .

Q. How should contradictory data on MP-2's role in osteoporosis-related research be reconciled?

• Answer :

• Study Replication : Repeat experiments using primary osteoblast/osteoclast co-cultures with MP-2 treatment.
• Mechanistic Profiling : Compare MP-2's effects on bone resorption markers (e.g., TRAP5b) and osteogenic transcription factors (e.g., RUNX2) across models .